Cas no 2680798-73-4 (benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate)

• Product Name: benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate
• CAS No: 2680798-73-4
• MF: C₁₉H₁₆BrNO₃
• MW: 386.23924446106
• CID: 5624608
• PubChem ID: 165928836
• Update Time: 2025-05-24

benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680798-73-4
• EN300-28302290
• benzyl N-{[5-(4-bromophenyl)furan-2-yl]methyl}carbamate
• benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate

• Inchi： 1S/C19H16BrNO3/c20-16-8-6-15(7-9-16)18-11-10-17(24-18)12-21-19(22)23-13-14-4-2-1-3-5-14/h1-11H,12-13H2,(H,21,22)
• InChI Key： KNFPLALJNIDXJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC=C(CNC(=O)OCC2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 385.03136g/mol
• Monoisotopic Mass: 385.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.5Ų

Additional information on benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate

Benzyl N-{5-(4-Bromophenyl)furan-2-ylmethyl}carbamate: A Comprehensive Overview

The compound benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate, identified by the CAS number 2680798-73-4, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. In this article, we delve into the details of its structure, synthesis, properties, and current research trends.

The molecular structure of benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate is characterized by a benzyl group attached to a carbamate moiety, which is further connected to a furan ring substituted with a bromophenyl group. This arrangement imparts the compound with both aromatic and heterocyclic features, making it an interesting candidate for exploring diverse chemical reactions and biological interactions. The presence of the bromine atom introduces additional electronic effects, enhancing its reactivity and selectivity in various reactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and anticancer properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic interventions. Additionally, its unique structure has been leveraged in the design of novel materials with applications in nanotechnology and advanced polymer systems.

In terms of synthesis, the preparation of benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate involves a multi-step process that typically begins with the synthesis of the furan derivative followed by carbamate formation. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process. These advancements have made the compound more accessible for large-scale production and further research.

The physical properties of this compound, including its melting point, solubility, and stability, have been extensively studied to optimize its application in different fields. For instance, its high stability under physiological conditions makes it a suitable candidate for drug delivery systems. Furthermore, its solubility characteristics have been exploited in developing formulations for targeted drug delivery.

Recent breakthroughs in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties, paving the way for its potential use in clinical settings. Moreover, molecular docking studies have revealed its binding affinity towards various protein targets, further underscoring its therapeutic potential.

In conclusion, benzyl N-{5-(4-bromophenyl)furan-2-ylmethyl}carbamate, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across drug discovery, material science, and advanced chemical synthesis. As ongoing research unravels more about its capabilities, this compound is poised to make significant contributions to various industries in the coming years.